Cas no 2171958-27-1 (1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171958-27-1
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 6300263
• PubChem ID: 165786972
• Update Time: 2025-07-19

1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• 2171958-27-1
• EN300-1593477
• [1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C14H25N3O/c1-11(2)8-9-14-13(10-18)15-16-17(14)12-6-4-3-5-7-12/h11-12,18H,3-10H2,1-2H3
• InChI Key： DEWFCXBBWOCLPV-UHFFFAOYSA-N
• SMILES： OCC1=C(CCC(C)C)N(C2CCCCC2)N=N1

Computed Properties

• Exact Mass: 251.199762429g/mol
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171958-27-1)

The compound 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171958-27-1) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,3-triazole core substituted with a cyclohexyl group and a 3-methylbutyl side chain, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly intrigued by its potential applications in drug discovery, agrochemicals, and functional materials.

One of the most compelling aspects of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol is its role in click chemistry, a revolutionary approach in synthetic chemistry that emphasizes efficiency and selectivity. The 1,2,3-triazole moiety is a hallmark of click chemistry, enabling rapid and reliable bond formation under mild conditions. This property is highly sought after in the development of pharmaceuticals, where precision and speed are critical. Recent studies have explored its use in creating bioconjugates and polymeric materials, aligning with the growing demand for sustainable and high-performance chemicals.

In the context of drug discovery, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol serves as a valuable scaffold for designing novel therapeutics. Its triazole ring exhibits remarkable stability and bioactivity, making it a preferred choice for targeting enzymes and receptors. For instance, researchers are investigating its potential as a kinase inhibitor, a class of compounds widely used in cancer treatment. The cyclohexyl and 3-methylbutyl substituents further enhance its lipophilicity, improving membrane permeability—a key factor in drug efficacy.

The agrochemical industry has also taken note of this compound's potential. With the increasing focus on sustainable agriculture and pest resistance management, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol could play a pivotal role in developing next-generation pesticides. Its structural flexibility allows for modifications that target specific pests while minimizing environmental impact. This aligns with the global push toward green chemistry and reduced reliance on harmful synthetic agents.

From a material science perspective, the compound's ability to form stable hydrogen bonds and van der Waals interactions makes it an attractive candidate for designing advanced polymers and coatings. Its incorporation into smart materials—such as those responsive to temperature or pH—could revolutionize industries ranging from electronics to biomedical devices. The hydroxymethyl group in particular offers a reactive site for further functionalization, enabling tailored material properties.

As the scientific community continues to explore the applications of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol, its commercial availability and synthetic accessibility remain critical topics. Suppliers and researchers alike are keen on optimizing its production to meet the rising demand. Questions such as "How to synthesize 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol?" and "What are the latest research breakthroughs involving CAS No. 2171958-27-1?" frequently appear in academic and industrial forums, reflecting its growing relevance.

In summary, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171958-27-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from pharmaceuticals to agrochemicals and advanced materials—underscore its importance in modern research. As innovation drives the need for more efficient and sustainable solutions, this compound is poised to remain at the forefront of scientific exploration.